Cas no 805-74-3 ([4-(2,4-dinitrophenoxy)phenyl]-phenylmethanone)
![[4-(2,4-dinitrophenoxy)phenyl]-phenylmethanone structure](https://www.kuujia.com/scimg/cas/805-74-3x500.png)
805-74-3 structure
Product name:[4-(2,4-dinitrophenoxy)phenyl]-phenylmethanone
[4-(2,4-dinitrophenoxy)phenyl]-phenylmethanone Chemical and Physical Properties
Names and Identifiers
-
- [4-(2,4-dinitrophenoxy)phenyl]-phenylmethanone
- 4-<
- 2,4-Dinitro-phenoxy>
- -benzophenon
- HMS3080G12
- Oprea1_600420
- CTK5E7917
- NSC52583
- MLS002667545
- 4-(2,4-Dinitro-phenoxy)-benzophenon
- AC1L6B3R
- Oprea1_694714
- [4-(2,4-Dinitro-phenoxy)-phenyl]-phenyl-methanone
- CHEMBL1723106
- SMR001557311
- DS-007896
- DTXSID60287810
- [4-(2,4-dinitrophenoxy)phenyl](phenyl)methanone
- [4-(2,4-dinitrophenoxy)phenyl]-phenyl-methanone
- 805-74-3
- NSC-52583
- AKOS000741224
-
- Inchi: InChI=1S/C19H12N2O6/c22-19(13-4-2-1-3-5-13)14-6-9-16(10-7-14)27-18-11-8-15(20(23)24)12-17(18)21(25)26/h1-12H
- InChI Key: VARRMPLWXUVENV-UHFFFAOYSA-N
- SMILES: C1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)OC3=C(C=C(C=C3)[N+](=O)[O-])[N+](=O)[O-]
Computed Properties
- Exact Mass: 364.07
- Monoisotopic Mass: 364.07
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 543
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 118Ų
Experimental Properties
- Density: 1.391
- Boiling Point: 503.3°C at 760 mmHg
- Flash Point: 205.4°C
- Refractive Index: 1.65
- PSA: 117.94000
- LogP: 5.57270
[4-(2,4-dinitrophenoxy)phenyl]-phenylmethanone Related Literature
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John Tamine,Chenbo Wang New J. Chem., 2005,29, 789-791
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Wenxin Lin,Yuanjing Cui,Yu Yang,Quan Hu,Guodong Qian Dalton Trans., 2018,47, 15882-15887
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Yasuhito Sugano,Mun'delanji C. Vestergaard,Masato Saito,Eiichi Tamiya Chem. Commun., 2011,47, 7176-7178
-
Miqiu Kong,Ronald G. Larson Soft Matter, 2015,11, 1572-1581
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Hua Zhao,Xiaoru Shao,Taimin Wang,Shuxian Qiu,Huifei Wang Chem. Commun., 2018,54, 4927-4930
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